Cas no 683200-41-1 (methyl 2-4-(2-aminoethyl)phenylacetate)

• Product Name: methyl 2-4-(2-aminoethyl)phenylacetate
• CAS No: 683200-41-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4143006
• PubChem ID: 23594254
• Update Time: 2025-05-20

methyl 2-4-(2-aminoethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-aminoethyl)-, methyl ester
• methyl 2-4-(2-aminoethyl)phenylacetate
• EN300-1070991
• AKOS006312211
• SCHEMBL8735781
• methyl 2-[4-(2-aminoethyl)phenyl]acetate
• 683200-41-1

• Inchi： 1S/C11H15NO2/c1-14-11(13)8-10-4-2-9(3-5-10)6-7-12/h2-5H,6-8,12H2,1H3
• InChI Key： LKBQJNLGSAZTEL-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C(CCN)C=C1

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on methyl 2-4-(2-aminoethyl)phenylacetate

Comprehensive Overview of Methyl 2-4-(2-aminoethyl)phenylacetate (CAS No. 683200-41-1)

Methyl 2-4-(2-aminoethyl)phenylacetate (CAS No. 683200-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring an aminoethyl functional group, is widely studied for its potential applications in drug synthesis and intermediate processes. Researchers and industry professionals often search for terms like "methyl 2-4-(2-aminoethyl)phenylacetate uses" or "CAS 683200-41-1 synthesis", reflecting the growing interest in its versatile applications.

The compound's molecular structure combines a phenylacetate backbone with an aminoethyl side chain, making it a valuable building block in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates. For instance, queries like "sustainable synthesis of methyl 2-4-(2-aminoethyl)phenylacetate" or "bioactive derivatives of CAS 683200-41-1" are increasingly common, aligning with the global push for environmentally friendly methodologies.

In analytical chemistry, methyl 2-4-(2-aminoethyl)phenylacetate is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and accurate identification, which are critical for its use in precision medicine. Searches for "analytical methods for CAS 683200-41-1" or "HPLC purification of aminoethyl phenylacetate derivatives" underscore the demand for reliable quality control protocols.

Beyond pharmaceuticals, this compound has potential applications in flavor and fragrance industries, where ester derivatives are prized for their aromatic properties. The keyword "methyl 2-4-(2-aminoethyl)phenylacetate in perfumery" reflects niche but growing interest in its non-pharmaceutical uses. Additionally, its role in peptide synthesis and bioconjugation techniques is another hot topic, with researchers exploring its utility in creating targeted therapeutics.

Safety and handling of methyl 2-4-(2-aminoethyl)phenylacetate are also frequently discussed, particularly in industrial settings. While not classified as hazardous, proper storage conditions (e.g., cool, dry environments) and compatibility testing with other reagents are essential. Queries like "stability of CAS 683200-41-1" or "safe handling of aminoethyl esters" indicate a strong focus on operational best practices.

In summary, methyl 2-4-(2-aminoethyl)phenylacetate (CAS No. 683200-41-1) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from drug development to material science, driven by innovations in synthetic and analytical technologies. As research continues, this compound is likely to remain a key subject of scientific inquiry and industrial application.